Cas no 1214336-74-9 (4'-Fluoro-2-(trifluoromethyl)biphenyl-5-carbonitrile)

• Product Name: 4'-Fluoro-2-(trifluoromethyl)biphenyl-5-carbonitrile
• CAS No: 1214336-74-9
• MF: C₁₄H₇F₄N
• MW: 265.20569729805
• CID: 4998528
• Update Time: 2025-06-19

4'-Fluoro-2-(trifluoromethyl)biphenyl-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4'-Fluoro-2-(trifluoromethyl)biphenyl-5-carbonitrile

• Inchi： 1S/C14H7F4N/c15-11-4-2-10(3-5-11)12-7-9(8-19)1-6-13(12)14(16,17)18/h1-7H
• InChI Key： LDYCVRMLZRRHJR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C#N)=CC=1C1C=CC(=CC=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 348
• XLogP3: 4.3
• Topological Polar Surface Area: 23.8

Additional information on 4'-Fluoro-2-(trifluoromethyl)biphenyl-5-carbonitrile

Introduction to 4'-Fluoro-2-(trifluoromethyl)biphenyl-5-carbonitrile (CAS No. 1214336-74-9)

4'-Fluoro-2-(trifluoromethyl)biphenyl-5-carbonitrile, identified by its CAS number 1214336-74-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the biphenyl class of molecules, characterized by its two aromatic benzene rings connected by a central carbon-carbon bond. The presence of fluorine and trifluoromethyl substituents on the biphenyl core imparts unique electronic and steric properties, making it a valuable building block for the synthesis of more complex molecules.

The fluoro and trifluoromethyl groups are strategically positioned on the biphenyl structure, which enhances its reactivity and functionality. The fluoro atom, known for its ability to modulate metabolic stability and binding affinity, is particularly useful in drug design. On the other hand, the trifluoromethyl group contributes to lipophilicity and metabolic resistance, which are critical factors in the development of bioactive compounds. These features make 4'-Fluoro-2-(trifluoromethyl)biphenyl-5-carbonitrile a versatile intermediate in synthetic chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved pharmacokinetic profiles. The incorporation of fluorinated aromatic moieties into drug candidates has been shown to enhance their efficacy and selectivity. For instance, fluoroaromatic compounds have been widely studied for their applications in anticancer, anti-inflammatory, and antiviral therapies. The compound 4'-Fluoro-2-(trifluoromethyl)biphenyl-5-carbonitrile is no exception and has been explored in various medicinal chemistry campaigns.

One of the most compelling aspects of 4'-Fluoro-2-(trifluoromethyl)biphenyl-5-carbonitrile is its utility as a precursor in the synthesis of more complex molecules. The nitrile group at the 5-position provides a versatile handle for further functionalization, allowing chemists to introduce additional substituents or modify existing ones. This flexibility is particularly valuable in drug discovery pipelines, where rapid iteration and optimization are often required.

The synthesis of 4'-Fluoro-2-(trifluoromethyl)biphenyl-5-carbonitrile typically involves multi-step organic reactions, starting from commercially available biphenyl derivatives. The introduction of fluorine and trifluoromethyl groups often requires specialized synthetic methodologies, such as cross-coupling reactions or metal-catalyzed transformations. These synthetic routes highlight the compound's complexity and the expertise required to produce it in high purity.

Recent advancements in computational chemistry have also contributed to the study of 4'-Fluoro-2-(trifluoromethyl)biphenyl-5-carbonitrile. Molecular modeling techniques have been employed to predict the binding modes of this compound with biological targets, providing insights into its potential pharmacological activity. Such computational studies are instrumental in guiding experimental efforts and optimizing lead compounds for clinical development.

The agrochemical industry has also shown interest in fluorinated biphenyl derivatives due to their potential as pesticides and herbicides. The unique properties imparted by fluorine and trifluoromethyl groups can enhance the stability and bioavailability of agrochemicals, leading to more effective crop protection solutions. Research into 4'-Fluoro-2-(trifluoromethyl)biphenyl-5-carbonitrile within this context suggests its potential as a precursor for novel agrochemical agents.

In conclusion, 4'-Fluoro-2-(trifluoromethyl)biphenyl-5-carbonitrile (CAS No. 1214336-74-9) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its structural features, including the presence of fluorine and trifluoromethyl groups, make it a valuable intermediate for synthetic chemistry. The ongoing research into this compound underscores its importance in drug discovery and agricultural science, highlighting its potential to contribute to next-generation bioactive molecules.